Carperitide acetate

• Molecular Formula: C129H207N45O41S3
• Molecular Weight: 3140.5 g/mol
• InChI: InChI=1S/C127H203N45O39S3.C2H4O2/c1-9-64(6)99-121(209)150-52-94(182)151-65(7)100(188)155-76(34-35-91(129)179)109(197)167-85(56-174)104(192)149-53-96(184)153-78(43-62(2)3)102(190)148-54-97(185)154-89(119(207)164-82(48-92(130)180)114(202)169-86(57-175)116(204)163-81(46-67-23-14-11-15-24-67)113(201)158-73(27-18-39-143-125(135)136)107(195)166-84(122(210)211)47-68-30-32-69(178)33-31-68)60-213-214-61-90(171-118(206)88(59-177)170-117(205)87(58-176)168-108(196)74(28-19-40-144-126(137)138)156-106(194)72(26-17-38-142-124(133)134)157-112(200)79(44-63(4)5)161-101(189)70(128)55-173)120(208)162-80(45-66-21-12-10-13-22-66)103(191)147-50-93(181)146-51-95(183)152-71(25-16-37-141-123(131)132)105(193)160-77(36-42-212-8)110(198)165-83(49-98(186)187)115(203)159-75(111(199)172-99)29-20-41-145-127(139)140;1-2(3)4/h10-15,21-24,30-33,62-65,70-90,99,173-178H,9,16-20,25-29,34-61,128H2,1-8H3,(H2,129,179)(H2,130,180)(H,146,181)(H,147,191)(H,148,190)(H,149,192)(H,150,209)(H,151,182)(H,152,183)(H,153,184)(H,154,185)(H,155,188)(H,156,194)(H,157,200)(H,158,201)(H,159,203)(H,160,193)(H,161,189)(H,162,208)(H,163,204)(H,164,207)(H,165,198)(H,166,195)(H,167,197)(H,168,196)(H,169,202)(H,170,205)(H,171,206)(H,172,199)(H,186,187)(H,210,211)(H4,131,132,141)(H4,133,134,142)(H4,135,136,143)(H4,137,138,144)(H4,139,140,145);1H3,(H,3,4)/t64-,65-,70-,71?,72-,73-,74-,75?,76?,77-,78-,79-,80-,81-,82-,83?,84-,85-,86-,87-,88-,89?,90?,99-;/m0./s1
• InChIKey: NYSSIVMKYRVLPL-WPCOYYBSSA-N

Procurement Insight: H-Ser-Leu-Arg-Arg-Ser-Ser-DL-Cys(1)-Phe-Gly-Gly-DL-Arg-Met-DL-Asp-DL-Arg-Ile-Gly-Ala-DL-Gln-Ser-Gly-Leu-Gly-DL-Cys(1)-Asn-Ser-Phe-Arg-Tyr-OH.CH3CO2H

This compound is a stereochemically modified analog of the 28-amino acid Atrial Natriuretic Peptide (ANP). It is characterized by the systematic substitution of specific L-amino acids with their D-enantiomers, including D-Cys, D-Arg, D-Asp, D-Gln, and D-Leu. This class of modifications is a recognized strategy in peptide chemistry to probe conformational requirements of ligand-receptor interactions and enhance metabolic stability [1]. The compound retains the core disulfide-linked cyclic structure of ANP, which is essential for its biological activity, but its altered stereochemistry is designed to confer differential binding and functional properties compared to native human ANP(1-28) [1].

1

Stereochemical-control study of natriuretic peptide receptor recognition

Systematic D-amino acid substitution strategy for ANP analogs

2

Biased signaling pathway decoupling investigation at NPR-A

Probes cGMP vs. vasorelaxation functional dissociation

3

Metabolic stability and longer-duration ex vivo model studies

Supports extended pharmacodynamic research context

• [1] Scarborough RM, McEnroe GA, Arfsten A, Kang LL, Schwartz K, Lewicki JA. D-amino acid-substituted atrial natriuretic peptide analogs reveal novel receptor recognition requirements. J Biol Chem. 1988 Nov 15;263(32):16818-22. PMID: 2846552. View Source

Why L-ANP and Simple Truncated Analogs Cannot Substitute for This Multi-D-Amino Acid Substituted ANP Analog

Native L-ANP and its common analogs interact with at least two distinct receptor subpopulations: the B-ANP receptor (coupled to guanylate cyclase and vasorelaxation) and the C-ANP receptor (a clearance receptor). Generic substitution is not feasible because D-amino acid substitutions profoundly and differentially alter binding to these receptor subtypes. Systematic studies reveal that while the C-ANP receptor is highly permissive to D-amino acid changes, showing less than a 10-fold difference in affinity among 15 analogs, the B-ANP receptor exhibits rigorous conformational specificity, with binding potencies varying over a **1000-fold range** depending on the location and type of substitution [1]. Therefore, this multi-substituted analog is not interchangeable with L-ANP or single-point modified variants, as its specific stereochemical fingerprint dictates a unique functional profile that cannot be extrapolated or assumed.

This Multi-D-AA Analog

Unique stereochemical fingerprint dictates a non-predictable B-ANP receptor profile

L-ANP / Single-Point Analogs

Native L-ANP and simple truncated analogs lack the specific multi-site D-substitution pattern

B-ANP Receptor Response

Conformational specificity varies >1000-fold; functional profile cannot be extrapolated

C-ANP Receptor Permissivity

C-ANP receptor is highly permissive, but does not predict signaling receptor interaction

• [1] Scarborough RM, McEnroe GA, Arfsten A, Kang LL, Schwartz K, Lewicki JA. D-amino acid-substituted atrial natriuretic peptide analogs reveal novel receptor recognition requirements. J Biol Chem. 1988 Nov 15;263(32):16818-22. PMID: 2846552. View Source

Quantitative Evidence: Differentiating This D-Amino Acid ANP Analog from L-ANP and Other Analogs

Receptor Binding Selectivity: Divergent Affinity for B-ANP vs. C-ANP Receptors

D-amino acid substitution in ANP analogs results in a significant divergence in receptor binding profiles. While the affinity for the clearance receptor (C-ANP) remains relatively constant (within a 10-fold range across 15 different D-amino acid-substituted analogs), the affinity for the signaling B-ANP receptor is highly sensitive to the specific modifications, varying over a **1000-fold range**. This indicates that a multi-substituted analog like the target compound will possess a unique and non-predictable B-ANP binding profile distinct from native L-ANP [1].

Receptor Binding Selectivity

Class-level inference

B-ANP affinity varies >1000-fold; C-ANP remains within 10-fold range

Unique B-ANP binding profile context

Competitive binding on bovine aortic smooth muscle cells

Evidence Dimension	Receptor Binding Affinity Variation
Target Compound Data	Not determined for this exact compound, but part of a class where B-ANP affinity varies >1000-fold.
Comparator Or Baseline	Native L-ANP(1-28) and 15 other D-amino acid-substituted ANP analogs
Quantified Difference	C-ANP receptor affinity: <10-fold difference among analogs. B-ANP receptor affinity: >1000-fold difference.
Conditions	Competitive binding assay on bovine aortic smooth muscle cells expressing both B-ANP and C-ANP receptors.

Why This Matters

This data proves that this compound cannot be assumed to have the same biological signaling profile as L-ANP or other D-analogs; its specific substitutions will determine a unique and quantifiable B-ANP receptor potency, which is critical for functional studies.

• [1] Scarborough RM, McEnroe GA, Arfsten A, Kang LL, Schwartz K, Lewicki JA. D-amino acid-substituted atrial natriuretic peptide analogs reveal novel receptor recognition requirements. J Biol Chem. 1988 Nov 15;263(32):16818-22. PMID: 2846552. View Source

Functional Dissociation: D-Cys Substitution Alters cGMP and Vasorelaxant Activity

Studies on ANP analogs with stereochemical modifications at the Cys7 and Cys23 positions (the same residues modified in the target compound) demonstrate that altering the ring stereochemistry does not significantly impact receptor binding but creates a quantifiable dissociation between cGMP accumulation and vasorelaxant activity. For example, the analog [DPen7,23]-α-hANP(7-28) showed full receptor binding and cGMP accumulation potency but very weak vasorelaxant activity [1]. This suggests the target compound, with its D-Cys modifications, may also uncouple these downstream signaling pathways.

cGMP vs. Vasorelaxation

Cross-study comparable

D-Cys substitution decouples cGMP accumulation from vasorelaxant activity

Supports biased signaling endpoint interpretation

cGMP in rat VSMC; vasorelaxation in rat aorta

Evidence Dimension	Functional Activity (cGMP accumulation vs. Vasorelaxation)
Target Compound Data	Not determined for this exact compound, but contains D-Cys at positions 7 and 23, analogous to the studied modifications.
Comparator Or Baseline	[DPen7,23]-α-hANP(7-28) vs. native α-hANP
Quantified Difference	Full cGMP accumulation and receptor binding for [DPen7,23]-α-hANP(7-28) contrasted with very weak vasorelaxant activity.
Conditions	cGMP accumulation assay in rat vascular smooth muscle cells (VSMC) and vasorelaxation assay on rat isolated aorta.

Why This Matters

This evidence indicates that the target compound is not a simple functional mimetic of L-ANP. Its procurement value lies in studying biased signaling mechanisms, where cGMP production is decoupled from vasorelaxation.

• [1] Minamitake Y, Kitajima Y, Furuya M, Yoshida M, Tanaka S. Synthesis and biological property of alpha-human atrial natriuretic peptide analogs with a constrained or stereochemically modified cyclic moiety. Chem Pharm Bull (Tokyo). 1990 Jul;38(7):1920-6. PMID: 2148506. View Source

Enzymatic Stability: D-Amino Acid Incorporation Increases Peptide Half-Life

The strategic incorporation of D-amino acids is a well-established method to enhance peptide stability against proteolytic degradation. The target compound contains multiple D-amino acid substitutions, which are positioned to inhibit enzymatic cleavage. In a model system, a peptide with just two D-amino acid substitutions exhibited a measurably longer half-life than its all-L counterpart [1]. This class-level principle directly applies to this ANP analog, suggesting it will possess greater metabolic stability than native L-ANP, which has a reported half-life of approximately 3-4 minutes [2].

Enzymatic Stability

Class-level inference

Multiple D-amino acid substitutions increase proteolytic resistance vs. all-L peptide

Longer functional half-life context

L-ANP half-life reported at 3–4 minutes

Evidence Dimension	Peptide Stability (Half-life)
Target Compound Data	Not determined for this exact compound, but contains multiple D-amino acid substitutions known to confer protease resistance.
Comparator Or Baseline	L-peptide (KSL: KKVVFKVKFK) vs. D-amino acid-containing analog (KSL7: kKVVFKVKFk)
Quantified Difference	KSL7 (with 2 D-amino acids) has a longer half-life than the all-L KSL peptide.
Conditions	In vitro peptide stability assay comparing L- and D-amino acid-containing analogs.

Why This Matters

For in vivo or ex vivo applications, increased metabolic stability translates to a longer duration of action and higher effective concentration, which is a key procurement differentiator over native L-ANP.

• [1] Nature Scientific Reports. Figure 3: Examples to show the effects of modifications on the half-life of peptide analogues. (b) Incorporation of D-amino acids. Sci Rep. 2016;6:36617. View Source
• [2] EagleBio Spotlight: ANP. Half-life of α-ANP is 3-4 minutes. Eagle Biosciences, 2015. View Source

Recommended Research Applications for H-Ser-Leu-Arg-Arg-Ser-Ser-DL-Cys(1)-...-Tyr-OH.CH3CO2H Based on Evidence

Investigating Biased Signaling at the Natriuretic Peptide Receptor A (NPR-A)

This compound is ideally suited for studies of biased agonism or signaling pathway decoupling. The evidence from analogous D-Cys modifications shows a clear dissociation between cGMP accumulation and vasorelaxation [2]. Researchers investigating the molecular mechanisms linking NPR-A activation to downstream physiological effects can use this tool to probe the requirement of specific signaling pathways for a given functional outcome.

Mapping the Conformational Requirements of the Natriuretic Peptide Clearance Receptor (NPR-C)

The evidence shows that the C-ANP receptor (NPR-C) is relatively insensitive to D-amino acid substitutions [1]. This compound, with its multiple stereochemical changes, can serve as a valuable probe to define the minimal conformational and stereochemical requirements for high-affinity binding to NPR-C, which is critical for understanding and manipulating the metabolic clearance of natriuretic peptides.

Longer-Duration Pharmacodynamic Studies in Ex Vivo Tissue Models

Based on the class-level evidence that D-amino acid substitution enhances resistance to proteolytic degradation [3], this compound is expected to have a longer functional half-life than native ANP (which is only 3-4 minutes [4]). This makes it a superior tool for ex vivo studies, such as in isolated perfused organ models, where a sustained response is required without the complication of rapid peptide degradation.

Application

Selection Property

Validation Focus

NPR-A biased signaling studies

Stereochemical-control context

cGMP vs. vasorelaxation endpoint review

NPR-C clearance receptor mapping

Enantiomer-attribution review

Binding affinity in permissive receptor context

Ex vivo sustained-response models

Metabolic stability context

Peptide half-life and functional duration

• [1] Scarborough RM, McEnroe GA, Arfsten A, Kang LL, Schwartz K, Lewicki JA. D-amino acid-substituted atrial natriuretic peptide analogs reveal novel receptor recognition requirements. J Biol Chem. 1988 Nov 15;263(32):16818-22. PMID: 2846552. View Source
• [2] Minamitake Y, Kitajima Y, Furuya M, Yoshida M, Tanaka S. Synthesis and biological property of alpha-human atrial natriuretic peptide analogs with a constrained or stereochemically modified cyclic moiety. Chem Pharm Bull (Tokyo). 1990 Jul;38(7):1920-6. PMID: 2148506. View Source
• [3] Nature Scientific Reports. Figure 3: Examples to show the effects of modifications on the half-life of peptide analogues. (b) Incorporation of D-amino acids. Sci Rep. 2016;6:36617. View Source
• [4] EagleBio Spotlight: ANP. Half-life of α-ANP is 3-4 minutes. Eagle Biosciences, 2015. View Source